{4,8-dimethyl-2-oxo-7-[(3,4,5-trimethoxybenzyl)oxy]-2H-chromen-3-yl}acetic acid

• IUPAC Name: 2-[4,8-dimethyl-2-oxo-7-[(3,4,5-trimethoxyphenyl)methoxy]chromen-3-yl]acetic acid
• InChI: InChI=1S/C23H24O8/c1-12-15-6-7-17(13(2)21(15)31-23(26)16(12)10-20(24)25)30-11-14-8-18(27-3)22(29-5)19(9-14)28-4/h6-9H,10-11H2,1-5H3,(H,24,25)
• InChI Key: YHDYZOXFYCUOQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2C)OCC3=CC(=C(C(=C3)OC)OC)OC)CC(=O)O
• Molecular Formula: C23H24O8
• Molecular Weight: 428.4 g/mol

Description

{4,8-dimethyl-2-oxo-7-[(3,4,5-trimethoxybenzyl)oxy]-2H-chromen-3-yl}acetic acid is a useful research compound. Its molecular formula is C23H24O8 and its molecular weight is 428.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 428.14711772 g/mol and the complexity rating of the compound is 675. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anti-inflammatory Applications

Research has identified compounds structurally related to "{4,8-dimethyl-2-oxo-7-[(3,4,5-trimethoxybenzyl)oxy]-2H-chromen-3-yl}acetic acid" that exhibit potent anti-inflammatory activities. For instance, derivatives from Melicope semecarpifolia have shown significant inhibition on superoxide anion generation and elastase release by human neutrophils, indicating their potential as anti-inflammatory agents (Chen et al., 2008).

Antimicrobial Applications

Certain derivatives of chromen-yl acetic acid have been synthesized and evaluated for their antimicrobial properties. These include Schiff's bases and other related compounds, highlighting the chemical versatility and potential pharmacological uses of this core structure in combating microbial infections (Čačić et al., 2006).

Synthesis and Structural Analysis

The synthesis of new chemical entities based on chromen-yl acetic acid derivatives has been a subject of interest, leading to the development of novel compounds with potential applications in various fields. Crystallographic studies have provided insights into their structural properties, which is crucial for understanding their reactivity and interaction with biological targets (Obreza & Perdih, 2012).

Oxidative Protection

The exploration of new protecting groups for carboxylic acids has led to the investigation of 2,6-dimethoxybenzyl esters, which are easily oxidized to reveal the carboxylic acid. This research is foundational for synthetic chemistry, particularly in the development of pharmaceuticals and fine chemicals (Kim & Misco, 1985).

Antioxidant Activity

Compounds isolated from natural sources, including those structurally related to "this compound," have been evaluated for their antioxidant properties. These studies contribute to the understanding of natural antioxidants and their potential health benefits (Luo et al., 2015).